Cas no 2172253-84-6 (1-(4-tert-butylphenyl)-1H-pyrazol-5-ylmethanamine)

• Product Name: 1-(4-tert-butylphenyl)-1H-pyrazol-5-ylmethanamine
• CAS No: 2172253-84-6
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• CID: 5852969
• PubChem ID: 165590254
• Update Time: 2025-10-17

1-(4-tert-butylphenyl)-1H-pyrazol-5-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butylphenyl)-1H-pyrazol-5-ylmethanamine
• EN300-1591436
• 2172253-84-6
• [1-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine

• Inchi： 1S/C14H19N3/c1-14(2,3)11-4-6-12(7-5-11)17-13(10-15)8-9-16-17/h4-9H,10,15H2,1-3H3
• InChI Key： QBMYRFFGADKQGU-UHFFFAOYSA-N
• SMILES： N1(C(=CC=N1)CN)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 229.157897619g/mol
• Monoisotopic Mass: 229.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(4-tert-butylphenyl)-1H-pyrazol-5-ylmethanamine

1-(4-tert-butylphenyl)-1H-pyrazol-5-ylmethanamine (CAS No. 2172253-84-6): An Emerging Compound in Pharmaceutical Research

1-(4-tert-butylphenyl)-1H-pyrazol-5-ylmethanamine, a compound with the CAS number 2172253-84-6, has recently garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.

The chemical structure of 1-(4-tert-butylphenyl)-1H-pyrazol-5-ylmethanamine is characterized by a pyrazole ring substituted with a tert-butylphenyl group and an amino group. The tert-butyl substituent on the phenyl ring provides steric hindrance and enhances the lipophilicity of the molecule, which can influence its pharmacokinetic properties. The amino group attached to the pyrazole ring further contributes to the compound's reactivity and potential for forming hydrogen bonds with biological targets.

Recent studies have explored the pharmacological properties of 1-(4-tert-butylphenyl)-1H-pyrazol-5-ylmethanamine in various biological systems. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1-(4-tert-butylphenyl)-1H-pyrazol-5-ylmethanamine has also been investigated for its analgesic effects. Preclinical studies in animal models have demonstrated that this compound exhibits significant analgesic activity, comparable to that of standard nonsteroidal anti-inflammatory drugs (NSAIDs). However, it shows a reduced risk of gastrointestinal side effects, making it a promising candidate for pain management.

The anticonvulsant properties of 1-(4-tert-butylphenyl)-1H-pyrazol-5-ylmethanamine have also been evaluated in preclinical models of epilepsy. Research has indicated that this compound can effectively reduce seizure frequency and duration in rodent models of chemically induced seizures. The mechanism underlying its anticonvulsant activity is thought to involve modulation of GABAergic neurotransmission, which is a key pathway in seizure control.

In addition to its direct pharmacological effects, 1-(4-tert-butylphenyl)-1H-pyrazol-5-ylmethanamine has been studied for its potential as a lead compound in drug discovery. Its unique chemical structure and favorable biological profile make it an attractive starting point for the development of novel therapeutics. Ongoing research efforts are focused on optimizing its pharmacokinetic properties and enhancing its therapeutic efficacy through structural modifications.

The safety profile of 1-(4-tert-butylphenyl)-1H-pyrazol-5-ylmethanamine is another critical aspect being investigated. Preliminary toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further studies are needed to fully assess its safety in humans.

In conclusion, 1-(4-tert-butylphenyl)-1H-pyrazol-5-ylmethanamine (CAS No. 2172253-84-6) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological profile make it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.